N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-(3-fluorophenyl)-3-[2-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C14H10F4N2S/c15-9-4-3-5-10(8-9)19-13(21)20-12-7-2-1-6-11(12)14(16,17)18/h1-8H,(H2,19,20,21)
• InChI Key: AVRAJQQSUDBUQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=S)NC2=CC(=CC=C2)F
• Molecular Formula: C14H10F4N2S
• Molecular Weight: 314.30 g/mol

Description

N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea, also known as FPTU, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. FPTU is a thiourea derivative that has been synthesized using different methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea involves the inhibition of certain enzymes and proteins. The compound has been shown to inhibit the activity of urease, an enzyme that plays a crucial role in the metabolism of urea. This compound has also been found to inhibit the activity of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects in various studies. The compound has been found to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea in lab experiments include its potential applications in various fields, such as medicinal chemistry and pharmacology. This compound is a relatively stable compound that can be synthesized using different methods. However, the limitations of this compound include its potential toxicity and the need for further studies to evaluate its safety and efficacy.

Future Directions

There are several future directions for the study of N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea. One potential direction is the evaluation of its activity against other enzymes and proteins. Another direction is the optimization of its chemical structure to improve its efficacy and reduce its toxicity. This compound may also be studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis of this compound is a crucial step in its application in scientific research. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions. This compound has shown promising results in inhibiting the activity of certain enzymes and proteins, and may have potential applications in the treatment of certain diseases. Further studies are needed to evaluate its safety and efficacy.

Synthesis Methods

N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been synthesized using different methods, including the reaction of 3-fluoroaniline and 2-(trifluoromethyl)benzoyl isothiocyanate in the presence of a base. Another method involves the reaction of 3-fluoroaniline and 2-(trifluoromethyl)benzoyl chloride followed by the addition of ammonium thiocyanate. The synthesis of this compound is a crucial step in its application in scientific research.

Scientific Research Applications

N-(3-fluorophenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has been evaluated for its ability to inhibit the activity of certain enzymes, such as urease and carbonic anhydrase. This compound has also been tested for its anticancer activity, where it has shown promising results in inhibiting the proliferation of cancer cells.